Cas no 1609176-50-2 (2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide)
2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide
- BDBM264558
- US9718760, C268
-
- Inchi: 1S/C10H10F3N3O3/c11-10(12,13)19-7-3-1-2-6(4-7)5-15-8(17)9(18)16-14/h1-4H,5,14H2,(H,15,17)(H,16,18)
- InChI Key: RONKZYYGLIORQV-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)CNC(C(NN)=O)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 336
- XLogP3: 1.7
- Topological Polar Surface Area: 93.4
2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1325832-1g |
MDI-2268 |
1609176-50-2 | 95% | 1g |
$2800 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1325832-1g |
Mdi-2268 |
1609176-50-2 | 98% | 1g |
$2800 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1325832-1g |
Mdi-2268 |
1609176-50-2 | 98% | 1g |
$2800 | 2025-02-24 |
2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide
Introduction to 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide (CAS No. 1609176-50-2)
2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide is a specialized organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1609176-50-2, belongs to a class of molecules that have garnered attention due to their unique chemical properties and biological activities. The presence of multiple functional groups, including hydrazineyl, oxo, and trifluoromethoxy substituents, makes this compound a versatile intermediate in synthetic chemistry and a promising candidate for further investigation in drug discovery.
The hydrazineyl moiety in the molecular structure suggests potential reactivity with various electrophiles, making it a valuable building block for constructing more complex pharmacophores. This reactivity is particularly interesting in the context of developing novel therapeutic agents that target specific biological pathways. The oxo group, or carbonyl functionality, introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. Additionally, the trifluoromethoxy substituent enhances lipophilicity and metabolic stability, characteristics that are often sought after in drug candidates to improve bioavailability and reduce degradation rates.
In recent years, there has been growing interest in compounds containing trifluoromethoxy groups due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that trifluoromethoxy-substituted aromatic compounds can exhibit potent anti-inflammatory and anticancer properties by interfering with key signaling pathways. The incorporation of this group into 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide suggests that it may possess similar bioactivities, although further research is needed to fully elucidate its pharmacological profile.
The N-(3-(trifluoromethoxy)benzyl)acetamide portion of the molecule adds another layer of complexity, providing a scaffold for further derivatization and optimization. This segment is reminiscent of known pharmacophores found in several approved drugs, indicating that 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide could serve as a precursor for developing new therapeutic agents. Researchers have been exploring similar structures in the quest for novel treatments for neurological disorders, infectious diseases, and chronic conditions. The combination of hydrazineyl and trifluoromethoxy groups may offer unique interactions with biological targets, potentially leading to drugs with improved efficacy and reduced side effects.
From a synthetic chemistry perspective, 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide presents an intriguing challenge due to its complex functionalization. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to synthesize such molecules more efficiently and sustainably. For example, transition metal-catalyzed cross-coupling reactions have enabled the construction of aryl-substituted amides with high precision, which is crucial for developing pharmaceutical intermediates like this one.
The biological activity of 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide has not yet been fully characterized in preclinical or clinical studies. However, preliminary computational modeling suggests that it may interact with enzymes or receptors involved in disease pathways. Computational methods such as molecular docking and quantum mechanics calculations are increasingly used to predict the binding affinity and mode of action of small molecules before experimental validation. These approaches can help prioritize compounds for further investigation and guide the design of optimized derivatives.
In conclusion, 2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide (CAS No. 1609176-50-2) is a promising compound with a rich structural framework that warrants further exploration in pharmaceutical research. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel drugs targeting various diseases. As research continues to uncover new applications for trifluoromethoxy-substituted compounds, this molecule may play a significant role in the development of next-generation therapeutic agents.
1609176-50-2 (2-Hydrazineyl-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)